Ethyl 4-(2-((5-(4-methylthiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[5-[(4-methylthiophene-2-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H21N5O4S3/c1-3-26-17(25)22-6-4-21(5-7-22)13(23)10-28-16-20-19-15(29-16)18-14(24)12-8-11(2)9-27-12/h8-9H,3-7,10H2,1-2H3,(H,18,19,24)
• InChI Key: AHBJVAIKDSNFJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CS3)C
• Molecular Formula: C17H21N5O4S3
• Molecular Weight: 455.6 g/mol

Description

Ethyl 4-(2-((5-(4-methylthiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H21N5O4S3 and its molecular weight is 455.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Microwave-assisted Synthesis of Hybrid Molecules : A study by Başoğlu et al. (2013) focused on the microwave-assisted synthesis of hybrid molecules containing various structural moieties, including 1,3,4-thiadiazole, and their biological activities. This research highlighted the potential antimicrobial, antilipase, and antiurease activities of these compounds, suggesting the chemical versatility and bioactivity potential of related structures (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

• Benzofuran and Benzo[d]isothiazole Derivatives for Mycobacterium Tuberculosis : Reddy et al. (2014) synthesized and screened a series of molecules for their inhibition of Mycobacterium tuberculosis DNA gyrase, demonstrating significant antimicrobial activities. These findings underscore the therapeutic potential of structurally complex piperazine derivatives in treating infectious diseases (Reddy et al., 2014).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, including structures incorporating the 1,3,4-thiadiazole unit, and evaluated their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities. The compounds showed promising bioactivity, highlighting the potential of such derivatives in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Thiazole-Aminopiperidine Hybrid Analogues : A study by Jeankumar et al. (2013) on the design and synthesis of thiazole-aminopiperidine hybrid analogues revealed their potential as Mycobacterium tuberculosis GyrB inhibitors. This research illustrates the potential of piperazine and thiazole derivatives in antimicrobial drug development (Jeankumar et al., 2013).